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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential safety and handling information for Inosine-
13C5, a stable isotope-labeled purine nucleoside crucial for a range of research applications.
This document outlines the toxicological profile based on its parent compound, inosine, details
proper handling and storage procedures, and provides comprehensive experimental protocols
for its use in metabolic flux analysis and as an internal standard in mass spectrometry.

Chemical and Physical Properties

Inosine-13C5 is a form of inosine where five carbon atoms have been replaced with the stable
isotope carbon-13. This labeling makes it an invaluable tracer in metabolic studies, allowing
researchers to follow the fate of inosine and its metabolites through various biochemical
pathways without the use of radioactive materials.
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Property Value Reference
Chemical Formula Cs13CsH12N40s [1112]
Molecular Weight 273.19 g/mol [1][2]
Appearance White to off-white solid powder  [2]

Purity Typically 298% [2]

Isotopic Enrichment Typically =99% for 13C [2]

Soluble in DMSO (e.g., 10
mg/mL with ultrasonic

Solubility treatment) and water (e.g., 10 [11[3]
mg/mL with ultrasonic and

warming).

Safety and Toxicology

While a specific Safety Data Sheet (SDS) for Inosine-13C5 is not readily available, the safety
profile is considered to be analogous to that of its unlabeled counterpart, inosine. It is generally
accepted that stable isotope labeling does not significantly alter the toxicological properties of a
compound.

Hazard Identification:

Based on the SDS for inosine, the substance does not meet the criteria for classification as
hazardous according to GHS. However, as with any chemical, it should be handled with care.

Toxicological Data (for Inosine):

Test Result Species

Acute Oral Toxicity (LD50) > 10,000 mg/kg Rat

This data is for the parent compound, inosine.

First Aid Measures:
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 Inhalation: Move the person to fresh air. If symptoms persist, seek medical advice.
» Skin Contact: Wash off with soap and plenty of water.

o Eye Contact: Rinse cautiously with water for several minutes. If eye irritation persists, get
medical advice/attention.

 Ingestion: Rinse mouth with water. Call a poison center or doctor if you feel unwell.
Handling and Storage

Proper handling and storage are critical to maintain the integrity and stability of Inosine-13C5.
Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear safety glasses with side-shields.

» Skin Protection: Wear protective gloves (e.g., nitrile rubber).

» Respiratory Protection: Not required under normal use. If dust is generated, use a particulate
respirator.

Storage Conditions:

Form Storage Temperature Duration
Powder -20°C 3 years
4°C 2 years

In Solvent -80°C 6 months
-20°C 1 month

Store in a dry, well-ventilated place. Keep container tightly closed.

Experimental Protocols
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Inosine-13C5 is primarily used as a tracer in metabolic flux analysis and as an internal
standard for quantitative analysis by NMR, GC-MS, or LC-MS.

Metabolic Flux Analysis in T-Cells using
[1',2',3",4',5'-13C5]Inosine

This protocol is adapted from studies investigating the role of inosine as an alternative carbon
source for T-cell function.

Objective: To trace the metabolic fate of the ribose subunit of inosine in effector T-cells cultured
under glucose-restricted conditions.

Methodology:
o Cell Culture: Culture human effector T-cells in a glucose-free conditioned medium.

e Tracer Introduction: Supplement the culture medium with [1',2',3',4',5"-13Cs]inosine as the
sole carbon source.

o Metabolite Extraction:

o After a defined incubation period, rapidly quench metabolic activity by washing the cells
with ice-cold phosphate-buffered saline (PBS).

o Extract metabolites using a cold solvent mixture, such as 80% methanol.
o Centrifuge to pellet cell debris and collect the supernatant containing the metabolites.
e LC-MS Analysis:

o Analyze the extracted metabolites using an ion chromatography system coupled to a high-
resolution mass spectrometer (IC-UHR-FTMS).

o Separate metabolites using a suitable column and gradient.

o Detect and quantify the mass isotopologues of downstream metabolites to determine the
incorporation of the 3C label from inosine.
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o Data Analysis: Analyze the mass isotopologue distribution to map the metabolic pathways
utilized by the T-cells to process the ribose from inosine, such as glycolysis and the pentose
phosphate pathway.

Workflow for Metabolic Flux Analysis.

Use of Inosine-13C5 as an Internal Standard in LC-MS

Objective: To accurately quantify the concentration of unlabeled inosine in a biological sample.
Methodology:
e Sample Preparation:

o To a known volume or weight of the biological sample (e.g., plasma, cell lysate), add a
known amount of Inosine-13C5 solution. The concentration of the internal standard
should be close to the expected concentration of the analyte.

o Perform a protein precipitation step by adding a cold organic solvent (e.g., acetonitrile or
methanol).

o Vortex and centrifuge the sample to pellet the precipitated proteins.
o Collect the supernatant for analysis.

e LC-MS/MS Analysis:
o Inject the prepared sample into an LC-MS/MS system.

o Separate the analyte and the internal standard using a suitable liquid chromatography
method. Since Inosine-13C5 is chemically identical to inosine, they will co-elute.

o Use multiple reaction monitoring (MRM) in the mass spectrometer to detect the specific
precursor-to-product ion transitions for both unlabeled inosine and Inosine-13C5.

e Quantification:

o Generate a calibration curve using known concentrations of unlabeled inosine spiked with
the same amount of Inosine-13C5 as in the samples.
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o Calculate the ratio of the peak area of the analyte to the peak area of the internal standard
for both the calibration standards and the unknown samples.

o Determine the concentration of inosine in the unknown samples by interpolating their peak
area ratios on the calibration curve. The use of the stable isotope-labeled internal standard
corrects for variations in sample preparation and matrix effects during ionization.

Signaling and Metabolic Pathways

Inosine plays a significant role in purine metabolism and can act as a signaling molecule.

Purine Metabolism Pathway

Inosine is a key intermediate in the degradation of purines. It is formed from adenosine by
adenosine deaminase or from inosine monophosphate (IMP) by 5'-nucleotidase. Inosine is then
converted to hypoxanthine by purine nucleoside phosphorylase.
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Simplified Purine Catabolism Pathway.

Inosine Signaling via Adenosine Receptors

Inosine can act as an agonist at adenosine A1 and A2A receptors (A1R and A2AR), thereby
initiating downstream signaling cascades. For example, activation of A2AR can lead to the
production of cyclic AMP (cAMP) and the activation of the ERK1/2 pathway.

. binds . activates produces _( )__activates Cellular Response
Inosine Adenosine A2A Receptor Adenylyl Cyclase cAMP ERK1/2 (e.g., reduced oxidative stress)
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Inosine Signaling through A2A Receptor.

Disposal Considerations

Dispose of Inosine-13C5 and any contaminated materials in accordance with local, state, and
federal regulations. It is not classified as hazardous waste, but it is good practice to prevent its

release into the environment.

Disclaimer

This document is intended for informational purposes only and is based on currently available
data. It is the responsibility of the user to conduct a thorough risk assessment before handling
this product. Always consult the most recent Safety Data Sheet for the parent compound,
inosine, and follow good laboratory practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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